Acetamide, N-[(3S)-tetrahydro-2,5-dioxo-3-furanyl]-

• IUPAC Name: N-[(3S)-2,5-dioxooxolan-3-yl]acetamide
• InChI: InChI=1S/C6H7NO4/c1-3(8)7-4-2-5(9)11-6(4)10/h4H,2H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key: JMQITILRHSGUCB-BYPYZUCNSA-N
• Canonical SMILES: CC(=O)NC1CC(=O)OC1=O
• Isomeric SMILES: CC(=O)N[C@H]1CC(=O)OC1=O
• Molecular Formula: C6H7NO4
• DSSTOX Substance ID: DTXSID101236780
• Molecular Weight: 157.12 g/mol
• CAS No.: 41148-79-2

Description

Acetamide, N-[(3S)-tetrahydro-2,5-dioxo-3-furanyl]- is a useful research compound. Its molecular formula is C6H7NO4 and its molecular weight is 157.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

Isocyanide-Based Synthesis

A study detailed an efficient method for synthesizing new acetamide derivatives using a five-component condensation reaction. This process involved benzene-1,2-diamine, Meldrum's acid, aldehydes, isocyanides, and H2O, carried out at room temperature. The resulting products exhibited antibacterial activities, highlighting the potential of acetamide derivatives in developing new antibacterial agents (Akbarzadeh et al., 2012).

Regioselective Dibromohydration

Another research explored the dibromohydration of N-(2-alkynylaryl)acetamide, producing N-(2-(2,2-dibromo-2-arylacetyl)aryl)acetamide through a mild, metal-free process. This study showcases the versatility of acetamide derivatives in organic synthesis, offering pathways to novel compounds (Qiu et al., 2017).

Crystallographic Studies

X-ray Diffraction Analysis

The structural analysis of acetamide derivatives through X-ray diffraction provides insights into their molecular configurations, aiding in the understanding of their chemical behavior and potential applications in materials science and pharmaceuticals. For instance, a study on 5-(1-Acet­amido-3-methyl­butyl)-5-methyl­imidazolidine-2,4-dione monohydrate detailed the planar conformation of the imidazolidinedione ring and intermolecular hydrogen bonding patterns (Sethusankar et al., 2001).

Chemical Transformations and Applications

Acetamide in Synthesis of Aminosugars

Research into the synthesis of diverse aminosugars from 2-acetamido-2-deoxy-beta-D-glucose demonstrates the role of acetamide derivatives in accessing rare sugar analogs, which are of significant interest in medicinal chemistry and drug development (Cai et al., 2009).

Antagonist Radioligand for A2B Adenosine Receptors

A study on MRE 2029-F20, an acetamide derivative, underscored its utility as a selective antagonist ligand for A2B adenosine receptors. This highlights the potential of acetamide derivatives in the development of tools for pharmacological research and therapeutic agents (Baraldi et al., 2004).

Safety and Hazards

Acetamides are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They are suspected of causing cancer. Exposure to acetamides may cause irritation to the mucous membranes, skin, and eyes.

Customer Q & A

Q1: What is the yield and method for synthesizing N-Acetyl-L-aspartic acid anhydride using 2,4-Dimethyl-5(4H)-oxazolone?

A1: [] N-Acetyl-L-aspartic acid anhydride can be synthesized with a 75% yield by reacting N-acetyl-L-aspartic acid anhydride with 2,4-Dimethyl-5(4H)-oxazolone. This reaction leads to the formation of crystalline N-Acetyl-L-aspartic acid anhydride. []